Cas no 941944-00-9 (1-(5-Chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(5-Chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 941944-00-9
• MF: C₁₇H₁₄ClFN₄O
• MW: 344.770665645599
• CID: 5429450
• PubChem ID: 16957409
• Update Time: 2025-10-24

1-(5-Chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• CCG-310092
• AKOS024482003
• F3296-0292
• 941944-00-9
• VU0609286-1
• 1-(5-chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 1-(5-chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyltriazole-4-carboxamide
• 1-(5-Chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H14ClFN4O/c1-10-6-7-12(18)8-15(10)23-11(2)16(21-22-23)17(24)20-14-5-3-4-13(19)9-14/h3-9H,1-2H3,(H,20,24)
• InChI Key： IYUKNOWDAQCHBP-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2C)C(C)=C(C(NC2=CC=CC(F)=C2)=O)N=N1

Computed Properties

• Exact Mass: 344.0840169g/mol
• Monoisotopic Mass: 344.0840169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.12±0.70(Predicted)

Additional information on 1-(5-Chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

1-(5-Chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

The compound 1-(5-Chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 941944-00-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazoles, which are well-known for their versatile applications in drug discovery and agrochemicals. The structure of this compound is characterized by a triazole ring system, which is a five-membered heterocycle containing three nitrogen atoms. The presence of chlorine and fluorine substituents further enhances its chemical reactivity and biological activity.

The synthesis of 1-(5-Chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the yield and purity of this compound. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that it exhibits potent inhibitory effects on key enzymes involved in metabolic pathways, making it a promising candidate for drug development. For instance, its ability to modulate kinase activity has drawn attention from pharmaceutical companies focusing on oncology and inflammatory diseases. Additionally, its selectivity towards certain receptor types suggests potential applications in the treatment of central nervous system disorders.

In the field of agrochemistry, 1-(5-Chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has demonstrated remarkable efficacy as a fungicide. Its ability to inhibit fungal growth without adversely affecting plant cells makes it an attractive alternative to traditional pesticides. Recent field trials have confirmed its effectiveness against a wide range of crop pathogens, including Fusarium species and Phytophthora infestans.

The structural features of this compound play a crucial role in its biological activity. The triazole ring serves as a scaffold for various functional groups, enabling interactions with target proteins through hydrogen bonding and π–π stacking interactions. The chlorine and fluorine substituents further enhance its lipophilicity and bioavailability, which are critical factors for drug delivery.

From a synthetic perspective, the preparation of 1-(5-Chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide involves multi-step reactions that showcase the ingenuity of modern organic chemistry. The use of transition metal catalysts has enabled efficient coupling reactions, while the application of protecting groups ensures selective transformations at specific sites within the molecule.

In conclusion, 1-(5-Chloro-2-methylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 941944-00-9) stands as a testament to the progress in chemical synthesis and its applications in biotechnology. Its unique structure and versatile properties make it a valuable tool in both academic research and industrial development.